
Spectroscopic Profile of 5-Methylhept-3-ene: A
Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 5-Methylhept-3-ene

Cat. No.: B12516979

Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 5-
Methylhept-3-ene (CAS No: 13172-91-3), a valuable organic compound relevant to various

research and development applications. This document is intended for researchers, scientists,

and professionals in drug development, offering detailed spectral analysis, experimental

protocols, and visual representations of its chemical properties.

Molecular Structure and Spectroscopic Overview
5-Methylhept-3-ene is an unsaturated hydrocarbon with the molecular formula C₈H₁₆ and a

molecular weight of 112.21 g/mol .[1] It exists as cis (Z) and trans (E) isomers, which can be

distinguished by spectroscopic techniques. This guide focuses on the general spectroscopic

features and provides data that may be representative of a mixture or a specific isomer where

noted.

A general workflow for the spectroscopic analysis of a volatile organic compound like 5-
Methylhept-3-ene is outlined below.
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A generalized workflow for the spectroscopic analysis of 5-Methylhept-3-ene.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon and hydrogen framework of

a molecule. Due to the unavailability of specific experimental data in the public domain, the

following tables present predicted ¹H and ¹³C NMR chemical shifts for (E)-5-Methylhept-3-ene.

These predictions are based on standard chemical shift correlation tables and computational

models.

Predicted ¹H NMR Data
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Protons Chemical Shift (ppm) Multiplicity

H1 ~ 0.9 Triplet

H2 ~ 2.0 Quintet

H3 ~ 5.4 Multiplet

H4 ~ 5.4 Multiplet

H5 ~ 1.8 Sextet

H6 ~ 1.3 Sextet

H7 ~ 0.9 Triplet

5-CH₃ ~ 0.9 Doublet

Predicted ¹³C NMR Data
Carbon Chemical Shift (ppm)

C1 ~ 14

C2 ~ 26

C3 ~ 125

C4 ~ 135

C5 ~ 40

C6 ~ 30

C7 ~ 12

5-CH₃ ~ 20

The diagram below illustrates the molecular structure of (E)-5-Methylhept-3-ene with atom

numbering for NMR assignments.

Structure of (E)-5-Methylhept-3-ene with atom numbering for NMR.

Infrared (IR) Spectroscopy
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The IR spectrum of 5-Methylhept-3-ene is expected to show characteristic absorption bands

for an alkene. The key functional group absorptions are summarized in the table below.

Functional Group Wavenumber (cm⁻¹) Intensity

=C-H Stretch 3000-3100 Medium

C-H Stretch (sp³) 2850-3000 Strong

C=C Stretch 1640-1680 Medium-Weak

C-H Bend (sp³) 1375-1470 Medium

=C-H Bend (trans) ~965 Strong

=C-H Bend (cis) ~675-730 Strong

Mass Spectrometry (MS)
Electron ionization mass spectrometry of 5-Methylhept-3-ene would result in a molecular ion

peak and various fragment ions. The molecular ion (M⁺) is expected at a mass-to-charge ratio

(m/z) of 112.

Key Predicted Fragment Ions:

m/z Fragment

97 [M - CH₃]⁺

83 [M - C₂H₅]⁺

69 [M - C₃H₇]⁺

55 [C₄H₇]⁺

41 [C₃H₅]⁺

The fragmentation of the molecular ion is a key indicator of the molecule's structure. A plausible

fragmentation pathway is depicted below.
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A simplified representation of the predicted mass fragmentation pathway.

Experimental Protocols
The following are generalized experimental protocols for the spectroscopic techniques

discussed.

Nuclear Magnetic Resonance (NMR) Spectroscopy
A sample of 5-Methylhept-3-ene (typically 5-10 mg) is dissolved in a deuterated solvent (e.g.,

CDCl₃, ~0.5 mL) in an NMR tube. The ¹H and ¹³C NMR spectra are recorded on a high-field

NMR spectrometer (e.g., 400 MHz or higher). Chemical shifts are reported in parts per million

(ppm) relative to tetramethylsilane (TMS) as an internal standard.

Infrared (IR) Spectroscopy
A drop of neat liquid 5-Methylhept-3-ene is placed between two sodium chloride (NaCl) or

potassium bromide (KBr) plates to form a thin film. The IR spectrum is then recorded using a

Fourier-transform infrared (FTIR) spectrometer, typically over a range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)
For a volatile compound like 5-Methylhept-3-ene, a gas chromatography-mass spectrometry

(GC-MS) system is commonly used. The sample is injected into the GC, where it is vaporized

and separated from any impurities. The separated compound then enters the mass

spectrometer, where it is ionized (typically by electron impact), and the resulting ions are

separated based on their mass-to-charge ratio.
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Disclaimer: The spectroscopic data presented in this guide, particularly the NMR data, are

predicted values and should be used for reference purposes. For definitive structural

confirmation, experimental data should be acquired and interpreted by qualified personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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